S-4048

• Molecular Formula: C32H30ClN3O7
• Molecular Weight: 604.0 g/mol
• InChI: InChI=1S/C32H30ClN3O7/c33-22-10-8-19(9-11-22)23-13-21(23)17-42-32(31(40)41)15-26(37)29(39)27(16-32)43-28(38)14-25(20-5-2-1-3-6-20)36-18-35-30-24(36)7-4-12-34-30/h1-12,14,18,21,23,26-27,29,37,39H,13,15-17H2,(H,40,41)/b25-14-/t21-,23+,26+,27+,29+,32-/m0/s1
• InChIKey: MYXPHMOLFCUDIL-MLFVSVOESA-N

S-4048 选择性 G6Pase 抑制机制

S-4048 is a chlorogenic acid-derived synthetic organic compound that functions as a potent and selective inhibitor of the glucose-6-phosphate translocase (G6P T1; SLC37A4), a critical component of the glucose-6-phosphatase (G6Pase) system [1]. With an IC50 of 9.4 nM in rat liver microsomes, S-4048 demonstrates high-affinity target engagement that exceeds many other known G6Pase inhibitors by several orders of magnitude . Structural studies have elucidated that S-4048 binds to human SLC37A4 by sterically occluding the cytoplasmic entry pathway, trapping the transporter in a cytoplasm-facing conformation and thereby blocking its G6P transport activity [2]. This compound is primarily utilized as a research tool for investigating hepatic glucose metabolism, glycogen storage disease type Ib pathophysiology, and the broader implications of G6Pase system inhibition in metabolic regulation.

Workflow G6P T1 translocase inhibition and glucose-6-phosphate flux partitioning analysis

Selection Chlorogenic acid derivative with reported selectivity for T1 over catalytic subunit

Use Context Acute modulation of hepatic glycogen synthesis in hepatocyte and rodent models

• [1] IUPHAR/BPS Guide to Pharmacology. S-4048 Ligand Page. Ligand ID: 8845. View Source
• [2] RCSB Protein Data Bank. 9W1R: S-4048-bound human SLC37A4 monomer. Deposited: 2025-07-26. View Source

S-4048 采购：特定衍生物的必要性

G6Pase system inhibitors are not functionally interchangeable due to fundamental differences in their molecular targets (catalytic subunit versus translocase) and downstream metabolic consequences. Inhibitors targeting the G6Pase catalytic subunit (e.g., thielavins, N,N-dibenzyl-N′-benzylidenehydrazines) block terminal phosphate hydrolysis, whereas S-4048 specifically inhibits the G6P T1 translocase, preventing substrate entry into the ER lumen [1]. This mechanistic distinction produces divergent metabolic outcomes: translocase inhibition by S-4048 uniquely redirects gluconeogenic flux toward glycogen synthesis without suppressing gluconeogenesis itself—a phenotype not observed with catalytic subunit inhibitors [2]. Furthermore, structural cryo-EM evidence demonstrates that S-4048 achieves SLC37A4 family selectivity through specific binding interactions that other G6P T1 ligands lack, making S-4048 essential for studies requiring precise translocase-specific interrogation [3].

Target (S-4048)

Substitute (chlorogenic acid, S-3483)

Mechanism

Reported selective G6P T1 translocase inhibitor

Broader G6Pase inhibition or competitive kinetics; T1 specificity may differ

Potency Context

Low nanomolar inhibition context in microsomal assays

Potency varies; parent compound may require higher concentrations

PK Profile

Rapid biliary clearance limits duration to acute studies

Some analogs (e.g., S-3025) exhibit prolonged duration; not suited for acute flux studies

• [1] van Schaftingen E, Gerin I. The glucose-6-phosphatase system. Biochem J. 2002;362(Pt 3):513-532. View Source
• [2] Bandsma RH, Wiegman CH, Herling AW, et al. Acute inhibition of hepatic glucose-6-phosphatase does not affect gluconeogenesis but directs gluconeogenic flux toward glycogen in fasted rats. J Biol Chem. 2001;276(28):25727-25735. View Source
• [3] RCSB Protein Data Bank. 9W1R: S-4048-bound human SLC37A4 monomer. Deposited: 2025-07-26. View Source

S-4048 对比同类 G6Pase 抑制剂的量化证据

效力与机制对比：S-4048 vs S-3483

S-4048 inhibits rat liver microsomal G6Pase with an IC50 of 9.4 nM, representing an approximately 35-fold greater potency than thielavin G (IC50 = 0.33 μM), one of the most potent natural-product G6Pase catalytic subunit inhibitors . This nanomolar potency enables experimental designs requiring substantially lower compound concentrations, reducing off-target and solvent-related artifacts common with micromolar-range inhibitors [1].

Inhibitory Potency vs. S-3483

Reported

S-4048 IC50 9.4 nM; S-3483 Ki 129 nM (rat liver microsomes)

Supports higher translocase inhibition context; IC50 vs. Ki interpretation requires caution

Data from separate publications; direct comparison may be limited

Evidence Dimension	In vitro inhibitory potency (IC50)
Target Compound Data	9.4 nM
Comparator Or Baseline	Thielavin G: 0.33 μM (330 nM)
Quantified Difference	~35-fold higher potency (lower IC50) for S-4048
Conditions	Rat liver microsomes, G6Pase activity assay

Why This Matters

The 35-fold potency difference translates to reduced compound consumption, minimized solvent interference, and improved signal-to-noise in high-throughput screening applications.

• [1] Thielavins as Glucose-6-phosphatase (G6Pase) Inhibitors Producing Strain, Fermentation, Isolation, Structural Elucidation and Biological Activities. J Antibiot. View Source

PK 及作用持续时间对比：S-4048 vs S-3025

In fasted rats, S-4048 infusion (0.5 mg/kg/min) reduced total hepatic glucose production by approximately 50% while simultaneously increasing hepatic glycogen content by 182% relative to vehicle controls, without suppressing the gluconeogenic flux to glucose-6-phosphate [1]. This metabolic signature—preserved gluconeogenesis with glycogen accumulation—is mechanistically unique to G6P T1 translocase inhibition and contrasts sharply with catalytic subunit inhibitors, which reduce both glucose production and gluconeogenic flux [2].

PK Duration vs. S-3025

Head-to-head

S-4048-related compound: ~72% biliary elimination in 20 min; S-3025: prolonged action in GY/TR⁻ rats

Acute-action profile suited for short-term glucose flux studies

Clearance differences impact in vivo applicability

Evidence Dimension	Hepatic glucose production
Target Compound Data	~50% reduction (in vivo rat, fasted)
Comparator Or Baseline	Catalytic subunit inhibitors: reduce gluconeogenic flux; S-4048: preserves flux
Quantified Difference	Qualitative metabolic divergence (flux preservation vs. suppression)
Conditions	Fasted rats, 0.5 mg/kg/min IV infusion

Why This Matters

This distinct metabolic profile makes S-4048 the preferred tool for dissecting translocase-specific contributions to hepatic glucose handling, independent of catalytic subunit inhibition.

• [1] Bandsma RH, Wiegman CH, Herling AW, et al. Acute inhibition of hepatic glucose-6-phosphatase does not affect gluconeogenesis but directs gluconeogenic flux toward glycogen in fasted rats. J Biol Chem. 2001;276(28):25727-25735. View Source
• [2] van Schaftingen E, Gerin I. The glucose-6-phosphatase system. Biochem J. 2002;362(Pt 3):513-532. View Source

肝细胞葡萄糖代谢循环机制对比

In GLUT2-null mouse hepatocytes—a model system for studying non-canonical glucose export pathways—S-4048 (a G6P T1 inhibitor) failed to inhibit glucose release, whereas phloretin (a broad-spectrum glucose transporter inhibitor) effectively blocked release [1]. This differential pharmacology establishes that the GLUT2-independent glucose release pathway operates independently of G6P T1 activity, thereby defining a clear functional boundary for S-4048's target engagement in hepatocyte glucose export studies [2].

Glycogen Accumulation vs. CP320626

Head-to-head

S-4048 alone: 5-fold glycogen increase; +CP320626: 8-fold increase in fasted rat hepatocytes

Quantifies G6P T1 contribution separate from glycogen phosphorylase activity

Combination reveals additive effect on glycogen deposition

Evidence Dimension	Inhibition of glucose release
Target Compound Data	No inhibition observed
Comparator Or Baseline	Phloretin: effective inhibition
Quantified Difference	Qualitative difference (inactive vs. active)
Conditions	GLUT2-null mouse hepatocytes, glucose release assay

Why This Matters

This functional specificity enables researchers to use S-4048 as a negative control to distinguish G6P T1-dependent from G6P T1-independent glucose export mechanisms in hepatocyte studies.

• [1] Hosokawa M, Thorens B. Glucose release from GLUT2-null hepatocytes: characterization of a major and a minor pathway. Am J Physiol Endocrinol Metab. 2002;282(4):E794-E801. View Source
• [2] RCSB Protein Data Bank. 9W1R: S-4048-bound human SLC37A4 monomer. Deposited: 2025-07-26. View Source

体内葡萄糖通量重分配的特异性影响

Cryo-EM structural analysis reveals that S-4048 achieves selective inhibition of SLC37A4 (G6P T1) without cross-reactivity toward other SLC37 family members (SLC37A1, SLC37A2, SLC37A3) [1]. Mutagenesis experiments further identified specific residues within the SLC37A4 binding pocket that confer this selectivity, with S-4048 sterically occluding the cytoplasmic entry pathway unique to the A4 isoform [2]. This degree of isoform-level discrimination is not documented for most other G6Pase system inhibitors.

Gluconeogenic Flux Redistribution

Class-level

GNG flux redirected: glucose output 62%→38%, glycogen synthesis 35%→65% (8h infusion)

Flux redistribution phenotype differs from agents that suppress GNG

Does not inhibit gluconeogenic pathway; unique probe for flux partitioning

Evidence Dimension	SLC37 family isoform selectivity
Target Compound Data	Selective for SLC37A4; no inhibition of SLC37A1, A2, A3
Comparator Or Baseline	Other G6P T1 ligands: isoform selectivity profile unknown or undocumented
Quantified Difference	Qualitative difference (documented selectivity vs. uncharacterized)
Conditions	Cryo-EM structural analysis; mutagenesis validation

Why This Matters

Documented isoform selectivity enables precise pharmacological dissection of SLC37A4-specific functions in glycogen storage disease models, avoiding confounding effects from SLC37A1-3 inhibition.

• [1] Zhang Z, et al. Structural mechanisms of substrate transport and inhibition of human glucose-6-phosphate transporter SLC37A4. Tsinghua University; 2025. View Source
• [2] RCSB Protein Data Bank. 9W1R: S-4048-bound human SLC37A4 monomer. Deposited: 2025-07-26. View Source

S-4048 科研与工业应用场景

肝葡萄糖无效循环与糖原代谢调控

S-4048 serves as a high-affinity SLC37A4 inhibitor for pharmacological modeling of GSD-Ib pathophysiology. With an IC50 of 9.4 nM in rat microsomes and documented structural selectivity for SLC37A4 over other SLC37 family members, S-4048 enables precise interrogation of G6P T1 dysfunction in hepatocyte and cellular models [1]. The compound's ability to trap SLC37A4 in a cytoplasm-facing conformation, as validated by cryo-EM, provides a structurally defined tool for studying transporter conformational dynamics relevant to GSD-Ib mutations [2].

药物性肝糖原贮积症与脂肪变性模型

S-4048 is the preferred tool for experiments requiring selective inhibition of the G6P T1 translocase without suppressing the G6Pase catalytic subunit. In fasted rat models, S-4048 infusion reduces total hepatic glucose production by approximately 50% while preserving gluconeogenic flux and increasing hepatic glycogen content by 182% [1]. This unique metabolic signature—diverting glucose-6-phosphate toward glycogen synthesis rather than glucose export—makes S-4048 essential for dissecting the regulatory nodes governing hepatic glucose partitioning [2].

G6P T1 靶点验证与化学遗传学

S-4048 functions as a critical negative-control reagent for distinguishing G6P T1-dependent from G6P T1-independent glucose export pathways. In GLUT2-null mouse hepatocyte assays, S-4048 fails to inhibit glucose release, whereas phloretin demonstrates clear inhibitory activity [1]. This differential pharmacology enables researchers to systematically dissect the contribution of alternative glucose export mechanisms in hepatocyte biology and metabolic disease models [2].

肝脏靶向制剂 PK/PD 优化

S-4048 provides a structurally validated, isoform-selective chemical probe for SLC37A4 functional studies. Cryo-EM structural data confirm that S-4048 binds selectively to SLC37A4 without cross-reacting with SLC37A1, SLC37A2, or SLC37A3, a selectivity profile supported by mutagenesis experiments [1]. This makes S-4048 uniquely suitable for structure-activity relationship studies, competitive binding assays, and as a reference ligand in SLC37A4 drug discovery programs [2].

Application

Selection Property

Validation Focus

Hepatic glucose futile cycle and glycogen regulation studies

G6P T1 translocase inhibition selectivity over catalytic subunit

Quantify glucose-6-phosphate flux partitioning into glycogen vs. glucose output

Pharmacological induction of hepatic glycogenosis and steatosis models

Reported massive glycogen accumulation and steatotic response

Reproducibility of glycogen deposition and lipid endpoints

G6P T1 target engagement and chemical genetic studies

Translocase inhibition at nanomolar concentrations in microsomal assays

Benchmarking new entities against S-4048 flux redistribution phenotype

PK/PD benchmarking for liver-targeted delivery systems

Rapid biliary clearance and short duration of action

Comparison of exposure duration and glycogen accumulation with novel formulations

• [1] RCSB Protein Data Bank. 9W1R: S-4048-bound human SLC37A4 monomer. Deposited: 2025-07-26. View Source
• [2] Zhang Z, et al. Structural mechanisms of substrate transport and inhibition of human glucose-6-phosphate transporter SLC37A4. Tsinghua University; 2025. View Source